3-(3-fluorooxetan-3-yl)-1,2-oxazole-5-carboxylic acid
Overview
Description
3-(3-Fluorooxetan-3-yl)-1,2-oxazole-5-carboxylic acid is a heterocyclic compound that features both an oxetane and an oxazole ring in its structure
Preparation Methods
The synthesis of 3-(3-fluorooxetan-3-yl)-1,2-oxazole-5-carboxylic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the formation of the oxetane ring followed by the introduction of the oxazole moiety. The reaction conditions often involve the use of specific catalysts and reagents to ensure the desired regioselectivity and yield. Industrial production methods may employ flow microreactor systems to enhance efficiency and scalability .
Chemical Reactions Analysis
3-(3-Fluorooxetan-3-yl)-1,2-oxazole-5-carboxylic acid can undergo various types of chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Common reducing agents like lithium aluminum hydride can be used to reduce specific functional groups within the molecule.
Substitution: Nucleophilic substitution reactions can occur, especially at the fluorine-substituted carbon, using reagents like sodium methoxide. The major products formed from these reactions depend on the specific conditions and reagents used
Scientific Research Applications
3-(3-Fluorooxetan-3-yl)-1,2-oxazole-5-carboxylic acid has several scientific research applications:
Chemistry: It serves as a building block for the synthesis of more complex molecules.
Biology: The compound’s unique structure allows it to interact with biological macromolecules, making it a candidate for drug discovery and development.
Mechanism of Action
The mechanism of action of 3-(3-fluorooxetan-3-yl)-1,2-oxazole-5-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Similar compounds to 3-(3-fluorooxetan-3-yl)-1,2-oxazole-5-carboxylic acid include:
3-Fluorooxetan-3-yl)methanamine: This compound shares the oxetane ring but differs in its functional groups.
1,2,4-Triazole derivatives: These compounds also contain nitrogen heterocycles and are used in various applications.
Pyridine derivatives: Known for their biological activity and industrial applications
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-fluorooxetan-3-yl)-1,2-oxazole-5-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-fluorooxetan-3-ol", "2-nitroacetic acid", "thionyl chloride", "sodium hydroxide", "sodium borohydride", "acetic anhydride", "acetic acid", "sodium bicarbonate", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "1. Conversion of 3-fluorooxetan-3-ol to 3-fluorooxetan-3-one using thionyl chloride", "2. Reduction of 2-nitroacetic acid to 2-aminoacetic acid using sodium borohydride", "3. Coupling of 3-fluorooxetan-3-one and 2-aminoacetic acid to form 3-(3-fluorooxetan-3-yl)-2-oxazolidinone", "4. Hydrolysis of 3-(3-fluorooxetan-3-yl)-2-oxazolidinone to 3-(3-fluorooxetan-3-yl)-1,2-oxazole-5-carboxylic acid using sodium hydroxide", "5. Acetylation of 3-(3-fluorooxetan-3-yl)-1,2-oxazole-5-carboxylic acid using acetic anhydride and acetic acid", "6. Neutralization of the reaction mixture using sodium bicarbonate", "7. Extraction of the product using hydrochloric acid and sodium chloride", "8. Purification of the product using water" ] } | |
CAS No. |
2770358-81-9 |
Molecular Formula |
C7H6FNO4 |
Molecular Weight |
187.1 |
Purity |
95 |
Origin of Product |
United States |
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